3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid

• IUPAC Name: 3-[6-[(5-methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid
• InChI: InChI=1S/C15H26N2O5/c1-11-9-12(10-22-11)15(21)17-7-4-2-3-5-13(18)16-8-6-14(19)20/h11-12H,2-10H2,1H3,(H,16,18)(H,17,21)(H,19,20)
• InChI Key: WMLSGAHLXDXKGF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CO1)C(=O)NCCCCCC(=O)NCCC(=O)O
• Molecular Formula: C15H26N2O5
• Molecular Weight: 314.38 g/mol

Description

3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid, also known as MPHP, is a synthetic compound that belongs to the class of cathinones. It is a popular research chemical that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid works by binding to the dopamine transporter and inhibiting the reuptake of dopamine. This leads to an increase in dopamine levels in the brain, which can have a variety of effects on mood, behavior, and cognition. 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has also been shown to have affinity for other neurotransmitter systems, including the serotonin transporter and the norepinephrine transporter.
Biochemical and Physiological Effects
3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to feelings of euphoria, increased energy, and improved cognitive function. 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has also been shown to increase heart rate and blood pressure, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has several advantages for lab experiments. It is a well-studied compound that has been shown to have potential therapeutic applications. It is also relatively easy to synthesize, which makes it accessible to researchers. However, 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has several limitations for lab experiments. It has a high potential for abuse, which can make it difficult to control in a lab setting. It also has potentially dangerous physiological effects, which can make it difficult to use in experiments involving human subjects.

Future Directions

There are several future directions for research on 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid. One area of interest is its potential as a treatment for dopamine-related disorders, such as Parkinson's disease. Researchers are also interested in studying the potential therapeutic applications of 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid for depression and anxiety. Another area of interest is the development of safer and more effective analogs of 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid that have fewer side effects and a lower potential for abuse.
Conclusion
3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid is a synthetic compound that has been used in scientific research to study its potential therapeutic applications. It has a high affinity for the dopamine transporter and has been shown to increase dopamine levels in the brain. 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has several advantages for lab experiments, but also has limitations due to its potential for abuse and dangerous physiological effects. Future research on 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid will focus on its potential therapeutic applications and the development of safer and more effective analogs.

Synthesis Methods

3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid can be synthesized using a variety of methods, including the reaction of 3-amino-1-propanol with 5-methyl-3-oxolane-2,4-dione to form the intermediate 3-(5-methyl-3-oxolanyl)propanoic acid. The intermediate is then reacted with 6-aminohexanoic acid to form 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid. The synthesis of 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has been used in scientific research to study its potential therapeutic applications. It has been shown to have a high affinity for the dopamine transporter, which suggests that it may have potential as a treatment for dopamine-related disorders, such as Parkinson's disease. 3-[6-[(5-Methyloxolane-3-carbonyl)amino]hexanoylamino]propanoic acid has also been studied for its potential as a treatment for depression and anxiety.